6-Isopropyl-3-benzhydrylpyrimidine-2,4(1H,3H)-dione

Specification

• CAS No.: 821795-53-3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3-benzhydryl-6-propan-2-yl-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C20H20N2O2/c1-14(2)17-13-18(23)22(20(24)21-17)19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14,19H,1-2H3,(H,21,24)
• Standard InChI Key: WVZLAGLTMYMNNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C(=O)N1)C(C2=CC=CC=C2)C3=CC=CC=C3

Introduction

6-Isopropyl-3-benzhydrylpyrimidine-2,4(1H,3H)-dione is a heterocyclic compound belonging to the pyrimidine class, which is known for its diverse pharmacological activities. This compound features a pyrimidine core with an isopropyl group and a benzhydryl group attached, contributing to its unique chemical properties. It has attracted attention for its potential biological activities and applications in medicinal chemistry.

Synthesis Methods

The synthesis of 6-Isopropyl-3-benzhydrylpyrimidine-2,4(1H,3H)-dione can be achieved through several synthetic routes:

• Gould-Jacobs Reaction: This method involves the cyclization of substituted pyrimidines. For example, 6-aminopyrimidines react with ethoxymethylenemalonic ester under high temperatures in a solvent mixture of diphenyl oxide and biphenyl.

• Microwave-Assisted Synthesis: This technique enhances reaction efficiency and yield by allowing rapid heating, significantly reducing reaction times compared to traditional methods.

Biological Activities and Applications

Preliminary studies suggest that 6-Isopropyl-3-benzhydrylpyrimidine-2,4(1H,3H)-dione may act as an inhibitor for certain protein kinases or cyclin-dependent kinases, which are crucial in cell cycle regulation and proliferation. The binding affinity and specificity can be assessed through biochemical assays to elucidate its role as a potential therapeutic agent.

Characterization Techniques

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the identity and purity of synthesized compounds.

Research Findings and Future Directions

Further studies are needed to fully understand the compound's mechanism of action and its potential applications in medicinal chemistry. Its interaction with biological targets such as enzymes or receptors can be explored through pharmacological assays and binding studies.